4-acetyl-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO5S/c1-13(18)15-3-5-16(6-4-15)23(19,20)17(8-10-21-2)11-14-7-9-22-12-14/h3-7,9,12H,8,10-11H2,1-2H3
• InChI Key: CXGBXSJPZAUXAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C16H19NO5S
• Molecular Weight: 337.4 g/mol

Description

4-acetyl-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Scientific Research Applications

Carbonic Anhydrase Inhibition and Anticancer Activity : Benzenesulfonamides, including derivatives with furan components, have been synthesized and evaluated for their inhibitory effects on carbonic anhydrase enzymes. These enzymes are involved in various physiological processes, including respiration, acid-base balance, and biosynthetic reactions. Some derivatives have shown potent inhibitory effects, suggesting their potential as therapeutic agents for conditions where modulation of carbonic anhydrase activity is beneficial (Gul et al., 2016). Additionally, microwave-assisted synthesis of benzenesulfonamide derivatives has led to compounds with significant anticancer activity against various human cancer cell lines, indicating their potential in cancer research and therapy (Kumar et al., 2015).

Photodynamic Therapy Applications : Research on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base highlighted their high singlet oxygen quantum yield. Such properties make them excellent candidates for Type II photosensitizers in photodynamic therapy, a treatment method for cancer that involves light-sensitive drugs and a light source to destroy cancer cells (Pişkin et al., 2020).

Chemical Synthesis and Molecular Docking : The versatile chemistry of benzenesulfonamides, including the ability to undergo various reactions such as gold(I)-catalyzed cascades, offers routes to synthesize a wide range of structurally diverse compounds. These synthetic methodologies can be tailored to produce compounds with desired properties for specific research applications, including drug discovery and development (Wang et al., 2014). Molecular docking studies of benzenesulfonamide derivatives have also been conducted to explore their potential interactions with biological targets, further highlighting their application in the design and optimization of therapeutic agents (Fahim & Shalaby, 2019).